6-Methoxy-1,4-dihydronaphthalene-2-carboxylic acid
Overview
Description
6-Methoxy-1,4-dihydronaphthalene-2-carboxylic acid, also known as MDNCA, is a chemical compound . It has a molecular weight of 204.23 and is typically in solid form .
Molecular Structure Analysis
The IUPAC name for this compound is this compound . The InChI code is 1S/C12H12O3/c1-15-11-5-4-8-6-10(12(13)14)3-2-9(8)7-11/h3-5,7H,2,6H2,1H3,(H,13,14) .Physical And Chemical Properties Analysis
This compound has a molecular weight of 204.23 . It is typically in solid form .Scientific Research Applications
Chemical Reactions and Synthesis
6-Methoxy-1,4-dihydronaphthalene-2-carboxylic acid plays a significant role in chemical synthesis and reaction mechanisms. For instance, studies have shown its involvement in acid-catalyzed solvolytic eliminations, such as the solvolysis of 1-methoxy-1-methyl-1,4-dihydronaphthalene yielding elimination products like 1-methylnaphthalene. The process showcases the stability of carbocations towards nucleophilic trapping and their propensity for losing hydron, contributing to the understanding of reaction kinetics and carbocation stability (Jia & Thibblin, 2001). Similarly, the role of this compound derivatives in synthetic chemistry is evidenced through the development of methods for selective intramolecular cyclohydroarylation of ethyl 2-benzyl-2,3-alkadienoates, demonstrating its utility in creating complex organic structures (Mo & Lee, 2010).
Pharmacological Research
In pharmacological research, derivatives of this compound are explored for their potential therapeutic applications. The discovery of ceralifimod (ONO-4641), a sphingosine-1-phosphate (S1P) receptor agonist selective for S1P1 and S1P5, was made possible by the structural exploration of compounds with a dihydronaphthalene central core. This discovery marks a significant step in developing treatments for autoimmune diseases such as multiple sclerosis, highlighting the compound's role in medical research (Kurata et al., 2017).
properties
IUPAC Name |
6-methoxy-1,4-dihydronaphthalene-2-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12O3/c1-15-11-5-4-8-6-10(12(13)14)3-2-9(8)7-11/h3-5,7H,2,6H2,1H3,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MSHBWRSHOIMMSG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(CC(=CC2)C(=O)O)C=C1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001226374 |
Source
|
| Record name | 1,4-Dihydro-6-methoxy-2-naphthalenecarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001226374 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
70335-57-8 |
Source
|
| Record name | 1,4-Dihydro-6-methoxy-2-naphthalenecarboxylic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=70335-57-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1,4-Dihydro-6-methoxy-2-naphthalenecarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001226374 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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